Cas no 26782-43-4 ([1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizinium,3-ethylidene-2,3,4,5,6,7,9,11,13,14,14a,14b-dodecahydro-6,14b-dihydroxy-6-(hydroxymethyl)-5,12-dimethyl-2,7-dioxo-,(3Z,5R,6S,14aR,14bS)- (9CI))

• Product Name: [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizinium,3-ethylidene-2,3,4,5,6,7,9,11,13,14,14a,14b-dodecahydro-6,14b-dihydroxy-6-(hydroxymethyl)-5,12-dimethyl-2,7-dioxo-,(3Z,5R,6S,14aR,14bS)- (9CI)
• CAS No: 26782-43-4
• MF: C₁₉H₂₈NO₇
• MW: 382.428126335144
• CID: 258917
• PubChem ID: 76957522
• Update Time: 2025-04-19

[1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizinium,3-ethylidene-2,3,4,5,6,7,9,11,13,14,14a,14b-dodecahydro-6,14b-dihydroxy-6-(hydroxymethyl)-5,12-dimethyl-2,7-dioxo-,(3Z,5R,6S,14aR,14bS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizinium,3-ethylidene-2,3,4,5,6,7,9,11,13,14,14a,14b-dodecahydro-6,14b-dihydroxy-6-(hydroxymethyl)-5,12-dimethyl-2,7-dioxo-,(3Z,5R,6S,14aR,14bS)- (9CI)
• 8,12,18-Trihydroxy-4-methyl-11,16-dioxosenecionan-4-ium
• 18-Hydroxyrenardine
• Hydroxysenkirkine (conjugate acid)
• UNII-6OQV6HU6GI
• HSDB 3493
• Senkirkine, hydroxy-
• 8,12,18-Trihydroxy-4-methyl-11,16-dioxosenecionanium
• 15-ETHYLIDENE-12.BETA.-HYDROXY-12.ALPHA.-HYDROXYMETHYL- 4,13.BETA.-DIMETHYL-8-OXO-4,8-SECOSENEC-1-ENINE, TRANS-
• 18-Hydroxysenkirkine
• trans-15-Ethylidene-12beta-hydroxy-12alpha-hydroxymethyl-4,13beta-dimethyl-8-oxo-4,8-secosenec-1-enine
• 26782-43-4
• (1R, 4Z, 6R, 7S, 14R, 17S)-4-ethylidene-7, 17-dihydroxy-7-(hydroxymethyl)-6, 14-dimethyl-2, 9-dioxa-14-azoniatricyclo[9.5.1.014, 17]heptadec-11-ene-3, 8-dione
• HYDROXYSENKIRKINE
• 6OQV6HU6GI
• 18-HYDROXYRENARDINE [HSDB]
• (1,6)DIOXACYCLODODECINO(2,3,4-GH)PYRROLIZINIUM, 3-ETHYLIDENE-2,3,4,5,6,7,9,11,13,14,14A,14B-DODECAHYDRO-6,14B-DIHYDROXY-6-(HYDROXYMETHYL)-5,12-DIMETHYL-2,7-DIOXO-, (3Z,5R,6S,14AR,14BS)-
• HYDROXYSENKIRKINE [IARC]
• Senecionanium, 8,12,18-trihydroxy-4-methyl-11,16-dioxo-
• (1R,4Z,6R,7S,14R,17S)-4-ethylidene-7,17-dihydroxy-7-(hydroxymethyl)-6,14-dimethyl-2,9-dioxa-14-azoniatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione
• DTXSID301020072

• Inchi： 1S/C19H28NO7/c1-4-13-9-12(2)18(24,11-21)17(23)26-10-14-5-7-20(3)8-6-15(19(14,20)25)27-16(13)22/h4-5,12,15,21,24-25H,6-11H2,1-3H3/q+1/b13-4-/t12-,15-,18-,19+,20+/m1/s1
• InChI Key： CRWHRMSWJOLABX-OIMJGDGPSA-N
• SMILES： O[C@@]12C3COC([C@@](CO)([C@H](C)C/C(=C/C)/C(=O)O[C@@H]1CC[N@+]2(C)CC=3)O)=O

Computed Properties

• Exact Mass: 382.18657723g/mol
• Monoisotopic Mass: 382.18657723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.2977 (rough estimate)
• Boiling Point: 508.82°C (rough estimate)
• Refractive Index: 1.5180 (estimate)
• LogP: log Kow = -2.6 @ 25 °C /Estimated/

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives